Cas no 98475-62-8 (Ethyl 5-cyano-1-(pyridin-2-yl)-1H-pyrazole-4-carboxylate)

• Product Name: Ethyl 5-cyano-1-(pyridin-2-yl)-1H-pyrazole-4-carboxylate
• CAS No: 98475-62-8
• MF: C₁₂H₁₀N₄O₂
• MW: 242.23340177536
• CID: 94876
• PubChem ID: 13654086
• Update Time: 2025-04-18

Ethyl 5-cyano-1-(pyridin-2-yl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-cyano-1-(pyridin-2-yl)-1H-pyrazole-4-carboxylate
• ethyl 5-cyano-1-pyridin-2-ylpyrazole-4-carboxylate
• DTXSID70545933
• 98475-62-8
• FT-0730044
• ethyl5-cyano-1-(pyridin-2-yl)-1H-pyrazole-4-carboxylate
• HVBSFBWQHVGWCC-UHFFFAOYSA-N
• 5-cyano-1-(2-pyridinyl)-1H-pyrazole-4-carboxylic acid, ethyl ester
• AKOS015901058
• 5cyano-1-(2-pyridinyl)-1H-pyrazole-4-carboxylic acid, ethyl ester
• DB-080524

• Inchi： 1S/C12H10N4O2/c1-2-18-12(17)9-8-15-16(10(9)7-13)11-5-3-4-6-14-11/h3-6,8H,2H2,1H3
• InChI Key： HVBSFBWQHVGWCC-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=NN(C2C=CC=CN=2)C=1C#N)=O

Computed Properties

• Exact Mass: 242.08037557g/mol
• Monoisotopic Mass: 242.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 80.8Ų

Experimental Properties

• Density: 1.28